Cas no 921837-45-8 (N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 921837-45-8
• MF: C₁₉H₁₇N₃O₆S₂
• MW: 447.484781980515
• CID: 6353058
• PubChem ID: 41159308
• Update Time: 2025-05-19

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS021666685
• N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 921837-45-8
• F2217-0017
• N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C19H17N3O6S2/c1-29(23,24)19-9-7-16(20-21-19)13-2-4-14(5-3-13)22-30(25,26)15-6-8-17-18(12-15)28-11-10-27-17/h2-9,12,22H,10-11H2,1H3
• InChI Key： FOYOIIPMEJUHEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NC1C=CC(C2=CC=C(N=N2)S(C)(=O)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 447.05587762g/mol
• Monoisotopic Mass: 447.05587762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Recent Advances in the Study of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 921837-45-8)

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 921837-45-8) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic utility.

The synthesis of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves a multi-step process, with key intermediates being carefully optimized to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating further pharmacological evaluations. The compound's structural complexity, featuring a pyridazine ring and a benzodioxine moiety, is believed to contribute to its unique biological activity.

Pharmacological studies have demonstrated that N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exhibits potent inhibitory effects on specific enzyme targets, particularly those involved in inflammatory and proliferative pathways. In vitro assays have revealed its ability to selectively bind to and modulate the activity of key proteins, suggesting its potential as a lead compound for the development of novel therapeutics. Recent findings also indicate its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of disease have shown significant efficacy in reducing pathological markers, with minimal adverse effects observed. These results underscore the compound's potential as a candidate for further clinical development. Additionally, recent research has explored its use in combination therapies, where synergistic effects with existing drugs have been reported, opening new avenues for treatment strategies.

The mechanism of action of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been elucidated through advanced molecular modeling and structural biology techniques. These studies have identified key interactions between the compound and its target proteins, providing a foundation for the rational design of derivatives with enhanced potency and selectivity. Computational approaches have also been employed to predict potential off-target effects, ensuring a comprehensive understanding of its pharmacological profile.

Despite these promising findings, challenges remain in the development of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide as a therapeutic agent. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique properties and demonstrated efficacy position it as a valuable candidate for further investigation in the field of medicinal chemistry.

In conclusion, N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 921837-45-8) represents a significant advancement in the search for novel therapeutic agents. Its unique structural features, potent biological activity, and favorable pharmacokinetic properties make it a promising lead compound for further development. Continued research into its mechanism of action and therapeutic applications will be crucial in realizing its full potential in the treatment of various diseases.